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Compound of Interest

Compound Name:
N-(4-bromophenyl)-2-

methoxyacetamide

CAS No.: 104703-38-0

Cat. No.: B008336

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(4-bromophenyl)-2-
methoxyacetamide, a halogenated aromatic amide of interest in synthetic and medicinal

chemistry. This document details its fundamental molecular properties, a validated synthesis

protocol, and thorough characterization data.

Core Molecular Profile
N-(4-bromophenyl)-2-methoxyacetamide is a fine chemical distinguished by a bromophenyl

group attached to an acetamide moiety which is further substituted with a methoxy group.

These structural features make it a valuable intermediate in the synthesis of more complex

molecules.

Molecular Formula and Weight
The chemical structure of N-(4-bromophenyl)-2-methoxyacetamide corresponds to the

molecular formula C₉H₁₀BrNO₂.[1] This composition results in a molecular weight of 244.09
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g/mol .

Structural and Physicochemical Properties
A summary of the key identifiers and physical properties of N-(4-bromophenyl)-2-
methoxyacetamide is presented in the table below.

Property Value Source

IUPAC Name
N-(4-bromophenyl)-2-

methoxyacetamide
Chemspace

CAS Number 104703-38-0 Chemspace

Molecular Formula C₉H₁₀BrNO₂ Chemspace

Molecular Weight 244.09 g/mol -

Melting Point 82.5 °C ChemicalBook

Synthesis of N-(4-bromophenyl)-2-
methoxyacetamide
The synthesis of N-(4-bromophenyl)-2-methoxyacetamide is typically achieved through the

acylation of 4-bromoaniline with a suitable methoxyacetylating agent. A common and effective

method involves the use of methoxyacetyl chloride in the presence of a base to neutralize the

hydrogen chloride byproduct.

Reaction Scheme
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Reagents

Product

4-Bromoaniline

N-(4-bromophenyl)-2-methoxyacetamide

+

Methoxyacetyl Chloride Base (e.g., Triethylamine)
Dichloromethane (Solvent)

Click to download full resolution via product page

Caption: General synthesis scheme for N-(4-bromophenyl)-2-methoxyacetamide.

Experimental Protocol
The following protocol is a standard procedure for the synthesis of N-aryl acetamides and is

applicable for the preparation of N-(4-bromophenyl)-2-methoxyacetamide.

Materials:

4-Bromoaniline

Methoxyacetyl chloride

Triethylamine (or another suitable base)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate
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Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-bromoaniline (1.0 equivalent) in anhydrous dichloromethane.

Addition of Base: Add triethylamine (1.2 equivalents) to the solution and cool the mixture to 0

°C in an ice bath.

Acylation: Slowly add methoxyacetyl chloride (1.1 equivalents) dropwise to the stirred

solution. Maintain the temperature at 0 °C during the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purification: The crude N-(4-bromophenyl)-2-methoxyacetamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)

or by column chromatography on silica gel.

Spectroscopic Characterization
Comprehensive spectroscopic analysis is essential for the structural confirmation of the

synthesized N-(4-bromophenyl)-2-methoxyacetamide. Below are the expected spectral data

based on the compound's structure.
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Infrared (IR) Spectroscopy
The IR spectrum of N-(4-bromophenyl)-2-methoxyacetamide is expected to show

characteristic absorption bands for the functional groups present in the molecule. A vapor

phase IR spectrum is available for this compound.[2]

N-H Stretch: A peak in the region of 3300-3500 cm⁻¹ corresponding to the stretching

vibration of the secondary amide N-H bond.

C=O Stretch (Amide I): A strong absorption band around 1660-1680 cm⁻¹ due to the

carbonyl stretch of the amide.

N-H Bend (Amide II): A peak in the range of 1510-1570 cm⁻¹.

C-O-C Stretch: An absorption band in the region of 1070-1150 cm⁻¹ for the ether linkage.

C-Br Stretch: A peak in the lower frequency region, typically around 500-600 cm⁻¹.

Aromatic C-H and C=C Stretches: Characteristic peaks for the aromatic ring will also be

present.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide information about the different types of protons

and their chemical environments.

Aromatic Protons: Two doublets in the aromatic region (typically δ 7.0-8.0 ppm),

corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring.

Amide Proton (N-H): A broad singlet, the chemical shift of which can vary depending on the

solvent and concentration.

Methylene Protons (-CH₂-): A singlet for the two protons of the methylene group adjacent to

the carbonyl and methoxy groups.

Methoxy Protons (-OCH₃): A sharp singlet for the three protons of the methoxy group.
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¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in

the molecule.

Carbonyl Carbon (C=O): A signal in the downfield region, typically around δ 168-172 ppm.

Aromatic Carbons: Four signals for the benzene ring carbons, with the carbon attached to

the bromine atom showing a characteristic chemical shift.

Methylene Carbon (-CH₂-): A signal for the methylene carbon.

Methoxy Carbon (-OCH₃): A signal for the methoxy carbon, typically around δ 50-60 ppm.

Mass Spectrometry (MS)
The mass spectrum of N-(4-bromophenyl)-2-methoxyacetamide will show the molecular ion

peak (M⁺) and a characteristic isotopic pattern due to the presence of the bromine atom (⁷⁹Br

and ⁸¹Br in approximately a 1:1 ratio), resulting in M⁺ and M+2 peaks of nearly equal intensity.

Fragmentation patterns would likely involve cleavage of the amide bond and loss of the

methoxyacetyl group.

Reactivity and Potential Applications
While specific applications for N-(4-bromophenyl)-2-methoxyacetamide are not extensively

documented in publicly available literature, its structural motifs suggest potential utility in

several areas of chemical and pharmaceutical research.

Chemical Reactivity
Amide Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to

yield 4-bromoaniline and methoxyacetic acid.

N-Alkylation/Arylation: The amide nitrogen can potentially undergo further substitution

reactions.

Cross-Coupling Reactions: The aryl bromide functionality provides a handle for various

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig),

allowing for the introduction of diverse substituents on the phenyl ring. This makes it a useful

building block for creating libraries of compounds for drug discovery.
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Potential Applications in Drug Discovery and Materials
Science
Derivatives of phenylacetamide are known to possess a wide range of biological activities. For

instance, related N-phenylacetamide derivatives have been investigated for their antibacterial

and antitubercular activities.[3][4] The presence of the bromine atom can enhance lipophilicity

and may contribute to binding interactions with biological targets. Therefore, N-(4-
bromophenyl)-2-methoxyacetamide serves as a valuable scaffold for the synthesis of novel

bioactive compounds.

In materials science, halogenated organic compounds are of interest for the development of

functional materials with specific electronic or optical properties.

Conclusion
N-(4-bromophenyl)-2-methoxyacetamide is a well-defined chemical entity with established

molecular and physical properties. Its synthesis is straightforward via standard acylation

procedures. While detailed reports on its specific applications are limited, its chemical structure

suggests significant potential as an intermediate in the synthesis of novel compounds for

pharmaceutical and materials science research. This guide provides the foundational

knowledge for researchers and scientists to effectively utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

